![molecular formula C10H7F2N3O2 B2576269 1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole CAS No. 1240568-37-9](/img/structure/B2576269.png)
1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole
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Description
“1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole” is a chemical compound. It is also known as 1-[(3,5-difluorophenyl)methyl]-3-nitropyrazole. It is related to the compound 1-[(3,5-difluorophenyl)methyl]-1H-pyrazol-3-amine .
Physical And Chemical Properties Analysis
The boiling point of “this compound” is predicted to be 365.3±37.0 °C .Scientific Research Applications
Synthesis and Medicinal Applications :Methyl-substituted pyrazoles, such as 1-[(3,5-Difluorophenyl)methyl]-3-nitro-1H-pyrazole, are prominent in medicinal chemistry due to their diverse biological activities. The review by Sharma et al. (2021) details synthetic methods for these compounds and analyzes their medical significance, highlighting their role as potent medicinal scaffolds with applications across various therapeutic areas (Sharma et al., 2021).
Chemical Synthesis Techniques :Gu et al. (2009) contributed to the field by developing an efficient, environmentally friendly method for synthesizing 5,5′-Methylene-bis(benzotriazole), a compound related to pyrazole chemistry. This synthesis is a part of broader research focused on green chemistry and provides insights into sustainable practices in chemical synthesis (Gu et al., 2009).
Pyrazoline Derivatives as Therapeutic Agents :Pyrazoline derivatives have been extensively studied for their therapeutic applications. Shaaban et al. (2012) review the therapeutic patent literature on pyrazolines, emphasizing their antimicrobial, anti-inflammatory, analgesic, antidepressant, and anticancer properties. The review also discusses the pharmaceutical applications of these compounds, suggesting their broad potential in medicinal chemistry (Shaaban et al., 2012).
Environmental and Biological Impact Studies :A cross-sectional study by Babina et al. (2012) provides insights into the environmental exposure of children to organophosphorus and pyrethroid compounds, which are structurally related to pyrazoles. The study assesses the exposure levels and suggests implications for public health policies regarding the regulation and use of these chemicals (Babina et al., 2012).
properties
IUPAC Name |
1-[(3,5-difluorophenyl)methyl]-3-nitropyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F2N3O2/c11-8-3-7(4-9(12)5-8)6-14-2-1-10(13-14)15(16)17/h1-5H,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PARZBTQBGWLUKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1[N+](=O)[O-])CC2=CC(=CC(=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F2N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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